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Compound of Interest

Compound Name: 4-(3-Chlorophenyl)aniline

CAS No.: 5748-36-7

Cat. No.: B1597083

Get Quote

An In-depth Technical Guide to 4-(3-Chlorophenyl)aniline: Properties, Reactivity, and

Applications

Introduction
4-(3-Chlorophenyl)aniline is a bi-aryl amine derivative that serves as a pivotal structural motif

and versatile building block in modern organic synthesis. Characterized by an aniline ring

linked to a 3-chlorophenyl moiety, this compound's unique electronic and structural features

make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and

advanced materials. The presence of three key functional regions—the nucleophilic amino

group, the electron-rich aniline ring, and the chlorinated phenyl ring amenable to cross-coupling

reactions—provides a rich landscape for chemical modification. This guide offers a

comprehensive overview of its core physical and chemical properties, spectroscopic signature,

reactivity, and handling protocols, designed for researchers, chemists, and drug development

professionals who utilize such intermediates to construct complex molecular architectures.

Chemical Identity and Nomenclature
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Accurate identification is the foundation of all chemical research and development. 4-(3-
Chlorophenyl)aniline is cataloged under several identifiers across various chemical

databases.

Identifier Value

CAS Number 5748-36-7[1][2]

IUPAC Name 4-(3-chlorophenyl)aniline[1]

Molecular Formula C₁₂H₁₀ClN[1][2]

Molecular Weight 203.67 g/mol [1][2]

Canonical SMILES C1=CC(=CC(=C1)Cl)C2=CC=C(C=C2)N

InChI Key OREQWMWYRYXCDF-UHFFFAOYSA-N

The hydrochloride salt form is also commonly available under CAS Number 811842-60-1, with

a molecular formula of C₁₂H₁₁Cl₂N and a molecular weight of 240.1 g/mol .[3][4]

Caption: 2D Structure of 4-(3-Chlorophenyl)aniline

Physicochemical Properties
The physical properties of 4-(3-Chlorophenyl)aniline dictate its handling, storage, and

reaction conditions. It is typically a solid at room temperature.

Property Value Source

Boiling Point 341.1 °C at 760 mmHg [1][2]

Density 1.205 g/cm³ [1][2]

Flash Point 160.1 °C [1][2]

Melting Point

Not explicitly available, but

related isomer 4-(4-

chlorophenyl)aniline melts at

134 °C.

[5]
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Solubility: As with many aniline derivatives, it is expected to have low solubility in water but

good solubility in organic solvents such as ethanol, methanol, and ethyl acetate.[6] The

hydrochloride salt exhibits higher solubility in aqueous media.

Spectroscopic Profile
Spectroscopic analysis is essential for confirming the identity and purity of 4-(3-
Chlorophenyl)aniline.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show complex multiplets in

the aromatic region (approx. 6.5-7.5 ppm). The protons on the aniline ring will appear more

upfield compared to those on the chlorophenyl ring due to the electron-donating effect of the

amino group. The -NH₂ protons typically appear as a broad singlet, the chemical shift of

which is dependent on solvent and concentration.

¹³C NMR Spectroscopy: The spectrum will display 12 distinct signals for the carbon atoms,

though some may overlap. The carbon attached to the nitrogen atom (C4) will be shifted

downfield, while the carbons on the chlorophenyl ring will show shifts influenced by the

electronegative chlorine atom.

Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of its key functional

groups.[7]

N-H Stretch: Two characteristic sharp peaks are expected in the 3300-3500 cm⁻¹ region,

corresponding to the symmetric and asymmetric stretching of the primary amine.

C=C Stretch: Aromatic ring stretching vibrations will appear in the 1450-1600 cm⁻¹ region.

C-N Stretch: A strong band around 1250-1350 cm⁻¹ is indicative of the aryl amine C-N

bond.

C-Cl Stretch: A peak in the fingerprint region, typically around 700-800 cm⁻¹, corresponds

to the C-Cl bond.

Mass Spectrometry: The mass spectrum will show a molecular ion peak (M⁺) at m/z 203. A

characteristic (M+2) peak at m/z 205 with approximately one-third the intensity of the M⁺

peak will be present, confirming the presence of a single chlorine atom.
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Reactivity and Synthetic Utility
The reactivity of 4-(3-Chlorophenyl)aniline is governed by the interplay of its aniline and

chlorophenyl functionalities, making it a versatile synthetic intermediate.

Key Reactive Sites

Aniline Moiety
(Nucleophilic Center)

Chlorophenyl Moiety
(Cross-Coupling Site)

Aromatic Rings
(Electrophilic Substitution)

4-(3-Chlorophenyl)aniline

 N-Alkylation
 N-Acylation

 Diazotization

 Buchwald-Hartwig Amination
 Suzuki Coupling

 Halogenation
 Nitration

 Sulfonation

Click to download full resolution via product page

Caption: Reactivity map of 4-(3-Chlorophenyl)aniline.

Aniline Moiety: The lone pair of electrons on the nitrogen atom makes it a potent nucleophile

and a base. It readily undergoes N-alkylation and N-acylation reactions to form secondary or

tertiary amines and amides, respectively.[8] The amino group is also a strong activating,

ortho-, para-director for electrophilic aromatic substitution on the aniline ring.

Chlorophenyl Moiety: The chlorine atom is a deactivating, ortho-, para-director for

electrophilic aromatic substitution on the second ring. More importantly, the C-Cl bond serves

as a handle for transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Heck,

and Buchwald-Hartwig aminations, allowing for the formation of new carbon-carbon or

carbon-nitrogen bonds.[8]

Applications: This compound is a key precursor in synthesizing molecules with applications

in various fields.

Pharmaceuticals: It is listed as a protein degrader building block, indicating its use in the

synthesis of Proteolysis Targeting Chimeras (PROTACs), a frontier in drug discovery.[3][4]
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Agrochemicals: The chlorinated aniline motif is a common feature in herbicides and

pesticides.[8]

Materials Science: It can be used as a monomer for creating specialized polymers and

dyes.[8]

Illustrative Experimental Protocol: N-Acetylation
To demonstrate the practical utility of 4-(3-Chlorophenyl)aniline, the following section details a

standard protocol for N-acetylation, a fundamental transformation for protecting the amino

group or synthesizing amide derivatives.

Objective: To synthesize N-(4-(3-chlorophenyl)phenyl)acetamide.

Materials and Reagents:

4-(3-Chlorophenyl)aniline

Acetic Anhydride

Pyridine (or another non-nucleophilic base)

Dichloromethane (DCM) or Ethyl Acetate (EtOAc) as solvent

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware and magnetic stirrer
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Dissolve 4-(3-chlorophenyl)aniline
in DCM with Pyridine

Add Acetic Anhydride
(dropwise at 0°C)

Stir at Room Temperature
(Monitor by TLC)

Quench with Water

Extract with DCM

Wash with NaHCO₃ (aq)

Wash with Brine

Dry over Na₂SO₄

Filter and Evaporate
Solvent

Purify via Recrystallization
or Column Chromatography

N-(4-(3-chlorophenyl)phenyl)acetamide
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Caption: Experimental workflow for N-acetylation.
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Step-by-Step Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1

equivalent of 4-(3-Chlorophenyl)aniline in DCM. Add 1.2 equivalents of pyridine. Cool the

mixture to 0 °C in an ice bath.

Reagent Addition: Slowly add 1.1 equivalents of acetic anhydride to the stirred solution

dropwise, ensuring the temperature remains low.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm

to room temperature. Stir for 2-4 hours or until Thin Layer Chromatography (TLC) analysis

indicates the complete consumption of the starting material.

Work-up: Quench the reaction by adding deionized water. Transfer the mixture to a

separatory funnel.

Extraction and Washing: Extract the aqueous layer with DCM (3x). Combine the organic

layers and wash sequentially with saturated NaHCO₃ solution (to remove excess acid) and

brine.

Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water) or by flash column chromatography to yield the pure

amide product.

Characterization: Confirm the identity and purity of the product using NMR, IR, and Mass

Spectrometry.

Safety, Handling, and Toxicology
As a chlorinated aniline derivative, 4-(3-Chlorophenyl)aniline must be handled with care.

Aniline and its derivatives are known to be toxic.[9]

Hazard Classification: While specific data for this exact isomer is limited, the class of

chloroanilines is generally classified as toxic. For example, 4-Chloroaniline is listed as:
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Toxic if swallowed, in contact with skin, or if inhaled (H301+H311+H331).[10]

May cause an allergic skin reaction (H317).[10]

May cause cancer (H350).[10]

Very toxic to aquatic life with long-lasting effects (H410).[10]

GHS Pictograms (for 4-Chloroaniline): GHS06 (Skull and crossbones), GHS08 (Health

hazard), GHS09 (Environment).[9]

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume

hood. Wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat.

Handling: Avoid generating dust. Avoid contact with skin, eyes, and clothing.[11] Do not eat,

drink, or smoke when using this product.[12]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[4]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Due to

its environmental toxicity, do not allow it to enter drains or waterways.[13]
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4-CHLOROANILINE.
Safety D
4-Chloroaniline Safety D
SAFETY DATA SHEET - 4-Chloroaniline. Sigma-Aldrich.
SAFETY DATA SHEET - 4-Chloroaniline. Fisher Scientific.
SAFETY DATA SHEET - N-(4-CHLOROPHENYL)-MALEIMIDE. Sigma-Aldrich.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing
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